Cas no 898444-68-3 (N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide)

• Product Name: N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide
• CAS No: 898444-68-3
• MF: C₂₀H₂₉N₃O₅S
• MW: 423.526364088058
• CID: 6511596
• PubChem ID: 18574292
• Update Time: 2025-07-17

N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide
• F2571-0045
• N'-{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-N-[(oxolan-2-yl)methyl]ethanediamide
• CHEMBL1896704
• SMR000811190
• 898444-68-3
• HMS3038E07
• N-[2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl]-N'-(oxolan-2-ylmethyl)oxamide
• N1-(2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide
• MLS001234671
• AKOS024660904

• Inchi： 1S/C20H29N3O5S/c24-19(20(25)22-15-17-8-6-14-28-17)21-12-11-16-7-4-5-13-23(16)29(26,27)18-9-2-1-3-10-18/h1-3,9-10,16-17H,4-8,11-15H2,(H,21,24)(H,22,25)
• InChI Key： LQGXYKXTMUHSAM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCCCC1CCNC(C(NCC1CCCO1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 423.18279221g/mol
• Monoisotopic Mass: 423.18279221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide

Comprehensive Overview of N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide (CAS No. 898444-68-3)

The compound N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide, identified by its CAS No. 898444-68-3, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzenesulfonyl group and a piperidine ring, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

In recent years, the scientific community has shown increasing interest in sulfonamide derivatives due to their diverse biological activities. The presence of the benzenesulfonyl moiety in this compound suggests possible interactions with proteins or enzymes, making it a candidate for further investigation in drug design. Additionally, the oxolan-2-yl (tetrahydrofuran) group enhances its solubility and bioavailability, which are critical factors in modern pharmaceutical formulations. These attributes make CAS No. 898444-68-3 a promising molecule for addressing unmet medical needs.

The synthesis and characterization of N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide require advanced organic chemistry techniques, including multi-step reactions and purification processes. Its complex structure underscores the importance of rigorous analytical methods, such as NMR spectroscopy and mass spectrometry, to ensure purity and consistency. This level of detail is essential for researchers aiming to explore its pharmacological properties, particularly in the context of neurodegenerative diseases and metabolic disorders, which are among the most searched topics in biomedical research today.

From an industrial perspective, the scalability of producing CAS No. 898444-68-3 is a key consideration. Innovations in green chemistry and sustainable synthesis methods are highly relevant, as the pharmaceutical industry seeks to reduce its environmental footprint. The incorporation of piperidine and tetrahydrofuran rings in this compound also opens avenues for exploring renewable feedstock-based synthesis, aligning with global trends toward eco-friendly manufacturing practices.

Another area of interest is the potential role of N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-(oxolan-2-yl)methylethanediamide in cancer research. Given the rising prevalence of cancer worldwide, there is a surge in searches for novel therapeutic agents. The compound's structural features suggest it could modulate cell signaling pathways, making it a candidate for preclinical studies. Its compatibility with high-throughput screening platforms further enhances its appeal for drug discovery pipelines.

In summary, CAS No. 898444-68-3 represents a compelling case study in the intersection of organic chemistry and biomedical research. Its multifaceted applications, from drug development to sustainable synthesis, position it as a valuable asset for scientists and industries alike. As research progresses, this compound may well emerge as a cornerstone in the next generation of therapeutic innovations.